N-(4-methoxybenzyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-[2-[(3-methoxyphenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C22H23N3O4S/c1-28-18-8-6-15(7-9-18)13-23-20(26)11-17-12-21(27)25-22(24-17)30-14-16-4-3-5-19(10-16)29-2/h3-10,12H,11,13-14H2,1-2H3,(H,23,26)(H,24,25,27)
• InChI Key: MYFWUWIJROXQMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CC2=CC(=O)NC(=N2)SCC3=CC(=CC=C3)OC
• Molecular Formula: C22H23N3O4S
• Molecular Weight: 425.5 g/mol

Description

N-(4-methoxybenzyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C22H23N3O4S and its molecular weight is 425.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

• The synthesis of novel heterocyclic compounds derived from visnagenone and khellinone, including N-(4-methoxybenzyl) derivatives, has shown potential as anti-inflammatory and analgesic agents. These compounds have been evaluated for their COX-1/COX-2 inhibitory activities, indicating potential applications in the development of new pharmacological agents (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Chemical Reactivity and Modification

• Research on p-methoxy- and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salts has explored their use as versatile reagents for the synthesis of N-alkylacetamides and related carbamates. This demonstrates the utility of methoxybenzyl derivatives in synthetic organic chemistry, particularly in the modification and preparation of compounds with potential pharmaceutical applications (Takeo Sakai et al., 2022).

Antimicrobial Activity

• Studies on rhodanine-3-acetic acid derivatives have highlighted the antimicrobial potential of compounds structurally similar to N-(4-methoxybenzyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide. Certain derivatives have shown high activity against Mycobacterium tuberculosis and other non-tuberculous mycobacteria, indicating the role of methoxybenzyl derivatives in developing new antimicrobial agents (M. Krátký, J. Vinšová, J. Stolaříková, 2017).

Cytotoxic Activity

• The design and synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, starting from precursors like 3-methoxy-5-methylbenzoate, have been undertaken to explore anticancer activities. Some compounds showed appreciable growth inhibition against a range of cancer cell lines, suggesting that modifications of the N-(4-methoxybenzyl) structure could yield potent anticancer agents (M. M. Al-Sanea et al., 2020).